Cas no 300375-20-6 (N-(4-Morpholinophenyl)-2,4-dinitroaniline)

• Product Name: N-(4-Morpholinophenyl)-2,4-dinitroaniline
• CAS No: 300375-20-6
• MF: C₁₆H₁₆N₄O₅
• MW: 344.322043418884
• CID: 4644206
• Update Time: 2025-05-24

N-(4-Morpholinophenyl)-2,4-dinitroaniline Chemical and Physical Properties

Names and Identifiers

• N-(4-morpholinophenyl)-2,4-dinitroaniline
• N-(4-Morpholinophenyl)-2,4-dinitroaniline

• Inchi： 1S/C16H16N4O5/c21-19(22)14-5-6-15(16(11-14)20(23)24)17-12-1-3-13(4-2-12)18-7-9-25-10-8-18/h1-6,11,17H,7-10H2
• InChI Key： XHWCPEPMJFTJTQ-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(N3CCOCC3)C=C2)=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O

Additional information on N-(4-Morpholinophenyl)-2,4-dinitroaniline

Recent Advances in the Study of N-(4-Morpholinophenyl)-2,4-dinitroaniline (CAS: 300375-20-6)

N-(4-Morpholinophenyl)-2,4-dinitroaniline (CAS: 300375-20-6) is a chemical compound that has garnered significant interest in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its molecular mechanisms, biological activities, and potential therapeutic uses. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the context of current scientific advancements.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Recent in vitro studies have demonstrated that N-(4-Morpholinophenyl)-2,4-dinitroaniline exhibits inhibitory activity against certain kinases, which are critical targets in the treatment of various cancers. These findings suggest that the compound could serve as a lead molecule for the development of novel anticancer agents. Further mechanistic studies are underway to explore its selectivity and potency against a broader range of kinase targets.

In addition to its kinase inhibitory properties, researchers have also explored the compound's potential as an antimicrobial agent. Preliminary data from antimicrobial assays indicate that N-(4-Morpholinophenyl)-2,4-dinitroaniline shows activity against a spectrum of Gram-positive and Gram-negative bacteria. This has sparked interest in its potential application in addressing antibiotic resistance, a growing concern in global health. However, further studies are needed to optimize its efficacy and reduce potential cytotoxicity.

The synthesis and structural modification of N-(4-Morpholinophenyl)-2,4-dinitroaniline have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of derivatives with improved pharmacokinetic properties. For instance, modifications to the morpholine and nitroaniline moieties have resulted in compounds with enhanced solubility and bioavailability. These developments are critical for translating laboratory findings into clinically viable therapeutics.

Despite these promising advancements, challenges remain in the development of N-(4-Morpholinophenyl)-2,4-dinitroaniline-based therapies. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and accelerate the transition from bench to bedside.

In conclusion, N-(4-Morpholinophenyl)-2,4-dinitroaniline represents a promising candidate for further investigation in the fields of oncology and infectious diseases. Its unique chemical structure and biological activities make it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies. Future research should focus on expanding its applications, improving its safety profile, and exploring its potential in combination therapies.